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Introduction

Choline iodide, a quaternary ammonium salt, is a vital compound in various scientific
disciplines, serving as a key reagent in organic synthesis and biochemical research.[1][2] Its
role as a precursor to the neurotransmitter acetylcholine underscores its importance in
neurochemical studies and drug development aimed at neurological disorders. This guide
provides an in-depth overview of the physical and chemical properties of choline iodide,
detailed experimental protocols for its characterization, and insights into its biological
significance.

Physicochemical Properties

Choline iodide typically presents as a white to pale yellow crystalline solid.[3][4] It is known to
be hygroscopic and sensitive to light, necessitating proper storage conditions to maintain its
integrity.[3][5]
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Quantitative Data Summary

For ease of reference and comparison, the key quantitative properties of choline iodide are
summarized in the table below.

Property Value Source(s)

Molecular Formula C5H14INO [L1[31[61[71[8]

Molecular Weight 231.08 g/mol [3B1[71I8]

Melting Point 263-264 °C [71[81[9]

270-272 °C [1][6]

Appearance White to almost white A7)
powder/crystal

Solubility Soluble in Methanol [8][10]

Soluble in DMSO [4]

Slightly soluble in Water [4]

Highly soluble in water [11]

Purity >98.0% [3][8]

Note: Discrepancies in reported melting points and water solubility may arise from variations in
experimental conditions and purity of the substance.

Chemical Properties and Reactivity

Choline iodide is stable under normal laboratory conditions.[7] However, it is incompatible with
strong oxidizing agents and should be stored away from moisture.[7][10] Hazardous
decomposition products upon combustion include carbon monoxide, carbon dioxide, nitrogen
oxides, and hydrogen halides.[10]

Biological Significance and Signaling Pathways

Choline itself is a crucial nutrient involved in the synthesis of phospholipids, the
neurotransmitter acetylcholine, and the methyl donor betaine.[12] While choline iodide is
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primarily used as a laboratory source of the choline cation, understanding the pathways in
which choline participates is essential for its application in biological research.

One of the most critical pathways is the synthesis of acetylcholine, a key neurotransmitter in
both the central and peripheral nervous systems.
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Acetylcholine Synthesis Pathway

Recent research has also identified choline as an endogenous agonist of Sigma-1 receptors
(Sig-1Rs), linking extracellular stimuli to intracellular calcium signaling.[13][14] This pathway
involves the generation of choline from the hydrolysis of phosphatidylcholine by phospholipase
D (PLD).
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Experimental Protocols

The following are detailed methodologies for determining key physical properties of choline
iodide in a laboratory setting.

Melting Point Determination (Capillary Method)

This protocol is adapted from standard pharmacopeial methods for melting point determination.
[15][16][17]

Objective: To determine the melting point range of a choline iodide sample.

Materials:

Choline iodide sample (finely powdered)

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube setup[18]

Thermometer with high accuracy

Mortar and pestle

Workflow:
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Melting Point Determination Workflow
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Procedure:

o Sample Preparation: Ensure the choline iodide sample is completely dry. If necessary, grind
the crystalline sample into a fine powder using a mortar and pestle to ensure uniform heat
distribution.[15]

o Capillary Tube Filling: Press the open end of a capillary tube into the powdered sample
several times. Tap the sealed bottom of the tube on a hard surface to compact the powder. A
sample height of 2-4 mm is ideal.

o Apparatus Setup: Place the filled capillary tube into the heating block of the melting point
apparatus.

e Rapid Initial Heating: If the approximate melting point is unknown, perform a rapid
determination by heating quickly to get a rough estimate.[16][18]

o Accurate Determination: For an accurate measurement, set the starting temperature to about
5-10°C below the expected melting point.[15] Heat at a slow, controlled rate of approximately
1-2°C per minute.[16]

o Observation and Recording: Observe the sample closely. Record the temperature at which
the first drop of liquid appears (the initial melting point) and the temperature at which the
entire sample becomes a clear liquid (the final melting point). The range between these two
temperatures is the melting range.[17] A narrow melting range (0.5-1.0°C) is indicative of
high purity.[16][18]

o Repeatability: Conduct at least two more determinations to ensure the results are consistent
and reproducible.

Solubility Determination (Shake-Flask Method)

This protocol is based on the equilibrium solubility measurement using the shake-flask method.
[19][20]

Objective: To determine the solubility of choline iodide in a specific solvent at a constant
temperature.
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Materials:

e Choline iodide

e Solvent of interest (e.g., water, ethanol, DMSO)

 Vials with screw caps

» Orbital shaker or magnetic stirrer with temperature control

e Analytical balance

e Centrifuge

o Syringe filters (chemically inert, e.g., PTFE)

e Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Workflow:
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Solubility Determination Workflow
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Procedure:

e Preparation: Add an excess amount of choline iodide to a known volume of the solvent in a
sealed vial. The presence of undissolved solid at the end of the experiment is crucial to
ensure a saturated solution has been achieved.[20]

» Equilibration: Place the vial in an orbital shaker or on a stirrer plate with controlled
temperature. Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure
equilibrium is reached. The temperature must be kept constant throughout the experiment.
[20][21]

o Phase Separation: After equilibration, allow the undissolved solid to settle. To completely
separate the solid from the saturated solution, centrifuge the vial at a high speed.[19]

« Filtration: Carefully withdraw the supernatant using a syringe and filter it through a
chemically inert syringe filter to remove any remaining solid particles.[19]

o Quantification: Accurately dilute the clear, saturated filtrate and determine the concentration
of choline iodide using a pre-calibrated analytical method such as HPLC.

» Calculation: The solubility is reported as the concentration of the solute in the saturated
solution, typically in units of mg/mL or mol/L, at the specified temperature.

Safety and Handling

Choline iodide is an irritant to the eyes, respiratory system, and skin.[1][6] It is harmful if
swallowed.[22]

Precautionary Measures:

» Handling: Handle in a well-ventilated area. Avoid the formation of dust and aerosols.[4] Wear
suitable protective clothing, including gloves and safety goggles.[4][6][22]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Protect
from moisture and light.[5]

o First Aid:
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o Eye Contact: Rinse immediately with plenty of water for several minutes and seek medical
advice.[6][22]

o Skin Contact: Wash off with plenty of soap and water.[10][22]
o Inhalation: Remove to fresh air. If breathing is difficult, seek medical attention.[22]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.
[22]

Conclusion

Choline iodide is a fundamental compound for laboratory use, with well-defined
physicochemical properties. Its significance extends from a simple chemical reagent to a key
component in the study of complex biological signaling pathways. Adherence to proper
handling procedures and the use of standardized experimental protocols are essential for
obtaining reliable and reproducible results in research and development involving this versatile
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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